![molecular formula C16H20N2O4S2 B6010404 N-({1-[(5-methyl-2-thienyl)sulfonyl]-3-piperidinyl}methyl)-2-furamide](/img/structure/B6010404.png)
N-({1-[(5-methyl-2-thienyl)sulfonyl]-3-piperidinyl}methyl)-2-furamide
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Overview
Description
N-({1-[(5-methyl-2-thienyl)sulfonyl]-3-piperidinyl}methyl)-2-furamide is a chemical compound that is widely used in scientific research. This compound is also known as TAK-659 and is a potent and selective inhibitor of spleen tyrosine kinase (SYK). SYK is a non-receptor tyrosine kinase that plays a crucial role in signal transduction pathways in immune cells. TAK-659 has shown promising results in preclinical studies and is being investigated for its potential therapeutic applications in various diseases.
Mechanism of Action
TAK-659 selectively inhibits SYK, a non-receptor tyrosine kinase that plays a crucial role in signal transduction pathways in immune cells. SYK is involved in the activation of B cells, T cells, and mast cells, which play a crucial role in immune responses. Inhibition of SYK by TAK-659 blocks the activation of these immune cells, leading to the suppression of immune responses. This mechanism of action makes TAK-659 a promising candidate for the treatment of various immune-related diseases.
Biochemical and Physiological Effects:
TAK-659 has been shown to have potent anti-tumor and anti-inflammatory effects in various preclinical studies. In addition, TAK-659 has been shown to modulate the immune system by inhibiting the activation of B cells, T cells, and mast cells. TAK-659 has also been shown to reduce the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. These effects make TAK-659 a promising candidate for the treatment of various immune-related diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of TAK-659 is its high selectivity for SYK, which makes it a potent inhibitor of immune cell activation. In addition, TAK-659 has shown good pharmacokinetic properties in preclinical studies, indicating its potential as a therapeutic agent. However, one of the limitations of TAK-659 is its relatively low solubility in water, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for the research on TAK-659. One of the potential applications of TAK-659 is in the treatment of various types of cancer. Further studies are needed to investigate the efficacy of TAK-659 in different types of cancer and to identify the optimal dosing regimen for its use in cancer therapy. Another potential application of TAK-659 is in the treatment of autoimmune diseases. Further studies are needed to investigate the safety and efficacy of TAK-659 in different autoimmune diseases and to identify the optimal dosing regimen for its use in these diseases. Finally, further studies are needed to investigate the potential of TAK-659 as a modulator of the immune system and to identify its potential applications in other immune-related diseases.
Synthesis Methods
The synthesis of TAK-659 involves several steps starting from 5-methylthiophene-2-sulfonic acid. The first step involves the conversion of 5-methylthiophene-2-sulfonic acid to 5-methylthiophene-2-sulfonyl chloride. This is followed by the reaction of 5-methylthiophene-2-sulfonyl chloride with piperidine to obtain N-(5-methylthiophene-2-sulfonyl)piperidine. The final step involves the reaction of N-(5-methylthiophene-2-sulfonyl)piperidine with 2-furoic acid to obtain N-({1-[(5-methyl-2-thienyl)sulfonyl]-3-piperidinyl}methyl)-2-furamide.
Scientific Research Applications
TAK-659 has been extensively studied for its potential therapeutic applications in various diseases such as cancer, autoimmune diseases, and inflammatory disorders. In preclinical studies, TAK-659 has shown potent anti-tumor activity in different types of cancer including lymphoma, leukemia, and solid tumors. TAK-659 has also shown promising results in the treatment of autoimmune diseases such as rheumatoid arthritis and lupus. In addition, TAK-659 has been shown to have anti-inflammatory effects in various animal models of inflammation.
Properties
IUPAC Name |
N-[[1-(5-methylthiophen-2-yl)sulfonylpiperidin-3-yl]methyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O4S2/c1-12-6-7-15(23-12)24(20,21)18-8-2-4-13(11-18)10-17-16(19)14-5-3-9-22-14/h3,5-7,9,13H,2,4,8,10-11H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSUWFWQAKVBFCG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)S(=O)(=O)N2CCCC(C2)CNC(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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